6-(4-Ethylthiophenyl)-2-hydroxypyridine, 95%
Overview
Description
6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) is an organic compound belonging to the class of pyridines. It is a colorless, crystalline solid with a melting point of 94-96 °C. Its molecular formula is C10H10N2O2S and its molecular weight is 218.27 g/mol. It is soluble in organic solvents such as ethanol and acetone, but insoluble in water.
Mechanism of Action
6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) acts as a proton donor in the synthesis of various compounds. It is also known to act as an electron donor in the formation of covalent bonds.
Biochemical and Physiological Effects
6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) has been studied for its potential biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria, fungi and yeast. It has also been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) in laboratory experiments include its high purity, low cost and availability. However, it is not suitable for use in the synthesis of compounds with highly reactive functional groups, as it can react with them and cause unwanted side reactions.
Future Directions
The potential future directions for 6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) include further research into its biochemical and physiological effects, as well as its potential applications in the fields of medicine, agriculture and biotechnology. Additionally, further investigation into its potential use as a starting material in the synthesis of various compounds could yield promising results. Finally, its potential applications in the field of green chemistry could also be explored.
Synthesis Methods
6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) can be synthesized through a multi-step reaction. The first step involves the reaction of 4-ethylthiophenol with nitric acid to form 4-ethylthiophenyl nitrate. This is followed by the reaction of 4-ethylthiophenyl nitrate with sodium hydroxide to yield 4-ethylthiophenolate. Finally, the reaction of 4-ethylthiophenolate with 2-hydroxypyridine yields 6-(4-ethylthiophenyl)-2-hydroxypyridine (95%).
Scientific Research Applications
6-(4-Ethylthiophenyl)-2-hydroxypyridine (95%) has a wide range of applications in scientific research. It is widely used as a starting material in the synthesis of various compounds such as 4-ethylthiophenolate and 4-ethylthiophenyl nitrate. It is also used as a reagent in the synthesis of novel compounds with potential applications in the fields of medicine, agriculture and biotechnology.
properties
IUPAC Name |
6-(4-ethylsulfanylphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS/c1-2-16-11-8-6-10(7-9-11)12-4-3-5-13(15)14-12/h3-9H,2H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQJFLUJQDYJMRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C2=CC=CC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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